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Compound of Interest

Compound Name: Ethyl perfluoropentanoate

Cat. No.: B1332108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl nonafluorovalerate (CAS No. 424-36-2) is a highly fluorinated organic compound with

applications in various scientific fields, including pharmaceuticals and materials science.[1] Its

unique properties, imparted by the extensive fluorination, make it a subject of interest for

researchers. This technical guide provides a comprehensive overview of the key physical

properties of Ethyl nonafluorovalerate, detailed experimental protocols for their determination,

and an exploration of the structure-property relationships.

Chemical Structure and Identifying Information
Chemical Name: Ethyl nonafluorovalerate[1][2][3]

Synonyms: Ethyl perfluorovalerate, Nonafluorovaleric acid ethyl ester, Perfluorovaleric acid

ethyl ester[1][2][3]

Molecular Formula: C₇H₅F₉O₂[1]

Molecular Weight: 292.10 g/mol [1][4]

CAS Number: 424-36-2[1][2][3][4]
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Physical Properties
The physical characteristics of Ethyl nonafluorovalerate are summarized in the table below.

These properties are crucial for its handling, application, and for predicting its behavior in

various chemical and physical processes.

Property Value Units Conditions

Appearance
Colorless to almost

colorless clear liquid
- Ambient

Purity >98.0% % (by GC) -

Boiling Point 110 °C at 627 mmHg

Density 1.48 g/cm³ at 20°C

Refractive Index 1.31 - at 20°C

Flash Point 24 °C -

Melting Point Not Applicable - -

Data sourced from multiple chemical suppliers.[1][2][3][4]

Solubility
Quantitative solubility data for Ethyl nonafluorovalerate in common laboratory solvents is not

readily available in the literature. However, based on the principle of "like dissolves like," its

solubility behavior can be inferred from its highly fluorinated structure.

Fluorinated compounds, often referred to as "fluorous," exhibit limited miscibility with many

common organic solvents and are typically immiscible with water. They tend to dissolve well in

other fluorinated solvents. Therefore, Ethyl nonafluorovalerate is expected to have low solubility

in polar solvents like water and alcohols, and potentially limited solubility in non-polar

hydrocarbon solvents. It is likely to be miscible with other perfluorinated or highly fluorinated

liquids.

Experimental Protocols
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The following sections detail the general methodologies for determining the key physical

properties of liquid compounds like Ethyl nonafluorovalerate.

Determination of Boiling Point
The boiling point can be determined using a micro-boiling point method.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Sample of Ethyl nonafluorovalerate

Procedure:

A small amount of the liquid sample is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is attached to a thermometer and placed in the Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heat is removed, and the liquid is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.
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Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance

Thermometer

Sample of Ethyl nonafluorovalerate

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.

A known volume of the liquid is added to the pycnometer or graduated cylinder.

The mass of the container with the liquid is measured.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index
The refractive index is measured using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath

Sample of Ethyl nonafluorovalerate

Dropper

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.

A few drops of the liquid sample are placed on the prism.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20°C) using the water bath.

The refractive index is read from the instrument's scale or digital display.

Purity Determination by Gas Chromatography (GC)
The purity of Ethyl nonafluorovalerate is typically assessed using gas chromatography.

Apparatus:

Gas chromatograph equipped with a Flame Ionization Detector (FID)

Appropriate capillary column (e.g., a non-polar or medium-polarity column)

Carrier gas (e.g., helium, nitrogen)

Syringe for sample injection

Sample of Ethyl nonafluorovalerate dissolved in a suitable solvent

Procedure:

The GC is set up with appropriate parameters for the column, oven temperature program,

injector temperature, and detector temperature.

A dilute solution of the sample is prepared in a volatile solvent.

A small volume of the sample solution is injected into the GC.

The resulting chromatogram is analyzed. The area of the main peak corresponding to Ethyl

nonafluorovalerate is compared to the total area of all peaks to determine the purity.
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Structure Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
The chemical structure of Ethyl nonafluorovalerate can be confirmed using ¹H NMR, ¹³C NMR,

and ¹⁹F NMR spectroscopy.

Apparatus:

NMR spectrometer

NMR tube

Deuterated solvent (e.g., CDCl₃)

Sample of Ethyl nonafluorovalerate

Procedure:

A small amount of the sample is dissolved in a deuterated solvent in an NMR tube.

The appropriate NMR spectra (¹H, ¹³C, ¹⁹F) are acquired.

The chemical shifts, integration, and coupling patterns in the spectra are analyzed to confirm

the presence of the ethyl group and the nonafluorobutyl chain, and their connectivity to the

ester functional group.

Structure-Property Relationship
The physical properties of Ethyl nonafluorovalerate are significantly influenced by its highly

fluorinated structure.
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Structure-Property Relationship of Ethyl Nonafluorovalerate

Chemical Structure

Physical Properties

Ethyl Nonafluorovalerate
C₇H₅F₉O₂

Nonafluorobutyl Chain
(C₄F₉)

Ester Group
(-COO-)

Ethyl Group
(-CH₂CH₃)
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High mass of Fluorine

Low Refractive Index

Low polarizability of C-F bonds

Relatively Low Boiling Point

Weak intermolecular forces

Low Solubility in
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Fluorophilicity / Lipophobicity
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Caption: Relationship between the structural components of Ethyl nonafluorovalerate and its

key physical properties.

The perfluorinated chain leads to weak intermolecular van der Waals forces, resulting in a

relatively low boiling point for its molecular weight. The high mass of the nine fluorine atoms

contributes significantly to its high density. The low polarizability of the C-F bonds results in a

low refractive index. The "fluorous" nature of the C₄F₉ group makes it poorly soluble in many

conventional organic solvents.

Safety and Handling
Ethyl nonafluorovalerate is a flammable liquid and vapor.[1][2][3][4] It is also reported to cause

skin and serious eye irritation.[2][3][4]
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GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][3][4]

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]

It is essential to handle this compound in a well-ventilated area, using appropriate personal

protective equipment (PPE), and to take precautions against static discharge.[1][4] Store in a

cool, well-ventilated place.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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